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Introduction

INH14 is a cell-permeable, small-molecule urea derivative that functions as an inhibitor of IkB
kinase a (IKKa) and 1kB kinase B (IKKB).[1][2] By targeting these key kinases, INH14 effectively
suppresses the IKKa/B-dependent Toll-like receptor (TLR) inflammatory response.[1][2] Its
mechanism of action involves the inhibition of IkBa degradation, which is a critical step in the
activation of the NF-kB signaling pathway.[1] This pathway is a central regulator of
inflammation, and its dysregulation is implicated in various diseases, including cancer.[1][3][4]
INH14 has demonstrated anti-inflammatory and potential anti-cancer activities, making it a
compound of interest for drug discovery and development.[2]

These application notes provide a detailed protocol for performing an in vitro kinase assay to
evaluate the inhibitory activity of INH14 against IKKa and IKK.
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Table 1: Inhibitory Activity of INH14 against IKKa and IKKf3

Kinase IC50 Value (pM)
IKKa 8.97[1][5]
IKKB 3.59[1][5]

Signaling Pathway

The following diagram illustrates the signaling pathway targeted by INH14. Upon activation of
Toll-like receptors (TLRS), a signaling cascade is initiated, leading to the activation of the IKK
complex (comprising IKKa, IKK(, and NEMO). The IKK complex then phosphorylates the
inhibitory protein IkBa, targeting it for ubiquitination and subsequent degradation by the
proteasome. The degradation of IKBa releases the transcription factor NF-kB, allowing it to
translocate to the nucleus and induce the expression of pro-inflammatory genes. INH14 directly
inhibits the catalytic activity of IKKa and IKK[3, thereby preventing the phosphorylation and
degradation of IkBa and blocking the downstream activation of NF-kB.
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Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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